Cas no 2223030-51-9 (5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)
5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
- Thiazole, 5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2223030-51-9
-
- Inchi: 1S/C11H18BNO2S/c1-6-8-9(13-7-16-8)12-14-10(2,3)11(4,5)15-12/h7H,6H2,1-5H3
- InChI Key: KFTFXCFZMXCWFN-UHFFFAOYSA-N
- SMILES: S1C(CC)=C(B2OC(C)(C)C(C)(C)O2)N=C1
Computed Properties
- Exact Mass: 239.1151302g/mol
- Monoisotopic Mass: 239.1151302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6Ų
5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E907806-100mg |
5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole |
2223030-51-9 | 95% | 100mg |
28,500.00 | 2021-05-17 |
5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
Introduction to 5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 2223030-51-9)
5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole, identified by the CAS number 2223030-51-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This boronic acid derivative features a thiazole core appended with an ethyl group and a pinacol boronate ester moiety. The structural configuration of this molecule positions it as a versatile intermediate in the synthesis of biologically active compounds, particularly those targeting neurological and inflammatory pathways.
The compound's reactivity stems from the presence of the pinacol boronate ester, which is widely utilized in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing complex organic molecules, enabling the formation of carbon-carbon bonds with high selectivity and efficiency. The thiazole ring itself is a heterocyclic scaffold that has been extensively studied for its pharmacological properties. Thiazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making them valuable candidates for drug discovery programs.
In recent years, there has been a surge in research focused on developing small-molecule modulators of protein-protein interactions (PPIs), particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The 5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole structure provides a unique framework for designing such modulators. The boronate ester functionality allows for further derivatization via cross-coupling reactions, enabling the introduction of diverse pharmacophores that can interact with specific PPIs.
One notable application of this compound is in the development of inhibitors targeting the interaction between amyloid-beta peptides and tau protein aggregates. These interactions are central to the pathogenesis of Alzheimer's disease. Preclinical studies have demonstrated that thiazole-based compounds can disrupt these pathological assemblies by competing with natural ligands or by stabilizing transient protein conformations. The pinacol boronate ester not only facilitates structural modifications but also enhances bioavailability through improved solubility and metabolic stability.
The synthesis of 5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of thiazole derivatives followed by protection-deprotection strategies to introduce the boronic acid functionality. The use of Suzuki-Miyaura cross-coupling with aryl halides or triflates allows for the introduction of various substituents at the 4-position of the thiazole ring. This modular approach has been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns.
Advances in computational chemistry have further accelerated the design and optimization of thiazole-based scaffolds. Molecular modeling techniques predict binding modes and affinity for target proteins with remarkable accuracy. By integrating these predictions with experimental data from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can refine lead compounds into potent inhibitors. The 5-ethyl substituent at the 5-position has been shown to modulate electronic properties and hydrogen bonding capabilities, influencing overall binding affinity.
Recent publications highlight the potential of this compound as a tool compound in biochemical assays. Its ability to undergo facile cross-coupling reactions makes it an ideal candidate for generating fluorescent probes that track protein-protein interactions in living cells. Such probes are critical for elucidating dynamic signaling networks and identifying novel therapeutic targets. Additionally, the compound's stability under various reaction conditions ensures reproducibility across experimental platforms.
The pharmaceutical industry has taken notice of thiazole derivatives due to their broad therapeutic spectrum. Companies specializing in medicinal chemistry have incorporated this motif into their drug discovery pipelines. For instance, analogs of 5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole have shown promise in treating inflammatory disorders by inhibiting key enzymes such as COX and LOX pathways. The boronic acid moiety also opens avenues for developing prodrugs that release active metabolites in vivo.
In conclusion,5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 2223030-51-9) represents a significant advancement in synthetic organic chemistry and drug design applications. Its structural features enable diverse chemical modifications while maintaining functional integrity suitable for biological investigations. As research continues to uncover new therapeutic targets and methodologies,this compound will undoubtedly play an integral role in next-generation pharmaceutical development programs.
2223030-51-9 (5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)